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Compound of Interest

Compound Name: Calcium levulinate

Cat. No.: B1209534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium levulinate is an organic calcium salt that has garnered significant interest in the

pharmaceutical and nutraceutical industries as a highly bioavailable source of calcium. This

technical guide provides a comprehensive overview of its chemical identifiers, physicochemical

properties, and detailed experimental protocols for its synthesis and quality control. The

information is intended to support researchers, scientists, and drug development professionals

in their work with this compound.

Chemical Identifiers and Nomenclature
Calcium levulinate exists in both anhydrous and dihydrate forms. It is crucial to distinguish

between these two forms as their properties and applications may vary.
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Identifier
Calcium Levulinate
Dihydrate

Calcium Levulinate
Anhydrous

CAS Number 5743-49-7 591-64-0

PubChem CID 68651 81717

ChEBI ID CHEBI:81717 (for anhydrous) CHEBI:81717

IUPAC Name
calcium;bis(4-

oxopentanoate);dihydrate[1]
calcium;4-oxopentanoate

Molecular Formula C10H18CaO8[1] C10H14CaO6[2]

Molecular Weight 306.32 g/mol 270.29 g/mol [2]

Synonyms

Calcium di(4-oxopentanoate)

dihydrate, γ-Ketovaleric acid

calcium salt dihydrate, 4-

Oxopentanoic acid calcium salt

dihydrate

Calcium 4-oxopentanoate,

Levulinic acid calcium salt

Physicochemical Properties and Bioavailability
Calcium levulinate is noted for its high solubility in water, which is a key factor in its excellent

bioavailability compared to other calcium salts.[1] This makes it a preferred choice for oral and

parenteral dosage forms, particularly in the treatment of hypocalcemia.[3][4]

Property Value References

Appearance
White crystalline or amorphous

powder
[5]

Solubility in Water Freely soluble (>30% at 25°C) [6][7]

pH (10% solution) 7.0 - 8.5 [5][8]

Elemental Calcium Content
Approximately 14.8%

(anhydrous basis)
[6][7]

Melting Point (dihydrate) 119 - 125 °C [8]
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Studies comparing various calcium supplements have consistently highlighted the importance

of solubility for absorption. While direct comparative pharmacokinetic data for calcium
levulinate is not abundant in publicly available literature, its high solubility suggests favorable

bioavailability.[1][9] The general mechanism of calcium absorption involves both active and

passive transport in the intestines.[10]

Experimental Protocols
Synthesis of Calcium Levulinate Dihydrate
This protocol describes the synthesis of calcium levulinate dihydrate via the reaction of

levulinic acid with calcium hydroxide.

Materials:

Levulinic acid

Calcium hydroxide

Deionized water

Activated carbon (optional, for decolorization)

Procedure:

In a suitable reactor, add the calculated amount of calcium hydroxide to deionized water

under constant agitation to form a slurry.

Slowly add levulinic acid to the calcium hydroxide slurry at room temperature (20-25°C).[7]

Continue the reaction under stirring until the pH of the solution stabilizes at approximately

6.7.[7]

If the solution is colored, it can be decolorized by adding activated carbon and stirring for a

period, followed by filtration.

Filter the resulting solution to remove any unreacted starting materials or impurities.

Induce crystallization by cooling the filtrate to a low temperature (0-5°C).[7]
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Collect the precipitated crystals by filtration.

Wash the crystals with a small amount of cold deionized water.

Dry the final product under vacuum at a temperature not exceeding 60°C to obtain calcium
levulinate dihydrate.[8]

Quality Control and Assay
The following protocols are based on United States Pharmacopeia (USP) guidelines for the

quality control of calcium levulinate.[11]

a) Identification Test

Prepare a 1 in 10 solution of calcium levulinate in water. This solution should give a positive

test for calcium.

To 5 mL of a solution containing 0.5 g of calcium levulinate, add 5 mL of 1 N sodium

hydroxide and filter. To the filtrate, add 5 mL of iodine TS. A precipitate of iodoform will be

produced.[11]

b) Assay (Complexometric Titration)

Accurately weigh approximately 600 mg of Calcium Levulinate.

Dissolve the sample in 150 mL of water containing 2 mL of 3 N hydrochloric acid.

While stirring, add 30 mL of 0.05 M edetate disodium (EDTA) from a burette.

Add 15 mL of 1 N sodium hydroxide and 300 mg of hydroxy naphthol blue indicator.

Continue the titration with 0.05 M EDTA to a blue endpoint.

Perform a blank determination and calculate the percentage of C10H14CaO6. Each mL of

0.05 M edetate disodium is equivalent to 13.51 mg of C10H14CaO6.[8]

c) Test for Reducing Sugars

Dissolve 0.50 g of the sample in 10 mL of water.
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Add 2 mL of 3 N hydrochloric acid, boil for about 2 minutes, and then cool.

Add 5 mL of sodium carbonate TS, let it stand for 5 minutes, dilute to 20 mL with water, and

filter.

To 5 mL of the clear filtrate, add about 2 mL of alkaline cupric tartrate TS and boil for 1

minute.

No red precipitate should be formed immediately.[8][11]

Visualizations
Experimental Workflow: Synthesis and Quality Control
of Calcium Levulinate
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Caption: Workflow for the synthesis and quality control of calcium levulinate.
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Signaling Pathway: Role of Calcium as a Second
Messenger
Calcium levulinate, upon administration, dissociates to provide calcium ions (Ca2+), which

play a pivotal role as a second messenger in numerous cellular signaling pathways.
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Caption: General calcium signaling pathway indicating the role of supplemental calcium.
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Metabolism of the Levulinate Moiety
Once dissociated, the levulinate anion is metabolized in the body. Studies have shown that it

can be converted to 4-hydroxypentanoate.[6] The metabolic fate of levulinic acid has been

investigated in bacteria, where it is catabolized to acetyl-CoA, a central compound in cellular

metabolism.[12] While the detailed metabolic pathway in humans is a subject of ongoing

research, it is understood that the levulinate component does not accumulate and is processed

by the body.[13]

Conclusion
Calcium levulinate is a valuable compound for pharmaceutical and nutraceutical applications

due to its high solubility and bioavailability. The provided identifiers, properties, and detailed

experimental protocols offer a solid foundation for researchers and drug development

professionals working with this calcium salt. Adherence to rigorous quality control measures is

essential to ensure the safety and efficacy of final products containing calcium levulinate.

Further research into its specific pharmacokinetic profile and potential interactions will continue

to enhance its application in clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m11850.html
https://www.scirp.org/journal/paperinformation?paperid=3035
https://www.scirp.org/journal/paperinformation?paperid=3035
https://utsouthwestern.elsevierpure.com/en/publications/pharmacokinetics-of-calcium-absorption-from-two-commercial-calciu/
https://trungtamthuoc.com/usp-en/calcium-levulinate
https://www.zbaqchem.com/news/a-metabolic-pathway-for-catabolizing-levulinic-75379989.html
https://www.zbaqchem.com/news/a-metabolic-pathway-for-catabolizing-levulinic-75379989.html
https://pubmed.ncbi.nlm.nih.gov/653730/
https://pubmed.ncbi.nlm.nih.gov/653730/
https://www.benchchem.com/product/b1209534#cas-number-and-identifiers-for-calcium-levulinate
https://www.benchchem.com/product/b1209534#cas-number-and-identifiers-for-calcium-levulinate
https://www.benchchem.com/product/b1209534#cas-number-and-identifiers-for-calcium-levulinate
https://www.benchchem.com/product/b1209534#cas-number-and-identifiers-for-calcium-levulinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1209534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

